Cas no 2648912-90-5 ((2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}-3-methylbutanoic acid)
(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}-3-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2648912-90-5
- EN300-1482274
- (2S)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-methylhexanamido}-3-methylbutanoic acid
- (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}-3-methylbutanoic acid
-
- Inchi: 1S/C28H36N2O5/c1-17(2)13-19(14-25(31)30-26(18(3)4)27(32)33)15-29-28(34)35-16-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,17-19,24,26H,13-16H2,1-4H3,(H,29,34)(H,30,31)(H,32,33)/t19?,26-/m0/s1
- InChI Key: WCWHQZNYZNRTDI-SYCQMTRVSA-N
- SMILES: O(C(NCC(CC(N[C@H](C(=O)O)C(C)C)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 480.26242225g/mol
- Monoisotopic Mass: 480.26242225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 12
- Complexity: 702
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 105Ų
(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}-3-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1482274-0.05g |
(2S)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-methylhexanamido}-3-methylbutanoic acid |
2648912-90-5 | 0.05g |
$2044.0 | 2023-05-26 | ||
| Enamine | EN300-1482274-0.1g |
(2S)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-methylhexanamido}-3-methylbutanoic acid |
2648912-90-5 | 0.1g |
$2142.0 | 2023-05-26 | ||
| Enamine | EN300-1482274-0.25g |
(2S)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-methylhexanamido}-3-methylbutanoic acid |
2648912-90-5 | 0.25g |
$2239.0 | 2023-05-26 | ||
| Enamine | EN300-1482274-0.5g |
(2S)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-methylhexanamido}-3-methylbutanoic acid |
2648912-90-5 | 0.5g |
$2336.0 | 2023-05-26 | ||
| Enamine | EN300-1482274-1.0g |
(2S)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-methylhexanamido}-3-methylbutanoic acid |
2648912-90-5 | 1g |
$2433.0 | 2023-05-26 | ||
| Enamine | EN300-1482274-2.5g |
(2S)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-methylhexanamido}-3-methylbutanoic acid |
2648912-90-5 | 2.5g |
$4771.0 | 2023-05-26 | ||
| Enamine | EN300-1482274-5.0g |
(2S)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-methylhexanamido}-3-methylbutanoic acid |
2648912-90-5 | 5g |
$7058.0 | 2023-05-26 | ||
| Enamine | EN300-1482274-10.0g |
(2S)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-methylhexanamido}-3-methylbutanoic acid |
2648912-90-5 | 10g |
$10464.0 | 2023-05-26 | ||
| Enamine | EN300-1482274-50mg |
(2S)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-methylhexanamido}-3-methylbutanoic acid |
2648912-90-5 | 50mg |
$2044.0 | 2023-09-28 | ||
| Enamine | EN300-1482274-100mg |
(2S)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-methylhexanamido}-3-methylbutanoic acid |
2648912-90-5 | 100mg |
$2142.0 | 2023-09-28 |
(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}-3-methylbutanoic acid Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
Additional information on (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}-3-methylbutanoic acid
Research Brief on (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}-3-methylbutanoic acid (CAS: 2648912-90-5)
The compound (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}-3-methylbutanoic acid, with CAS number 2648912-90-5, is a specialized peptide derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, which incorporates a fluorenylmethoxycarbonyl (Fmoc) protecting group, is primarily utilized in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents.
One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary protection of amino groups during peptide synthesis, and the specific structural features of this compound make it particularly useful for the synthesis of complex peptides with branched or modified side chains. Recent advancements in SPPS methodologies have highlighted the efficiency and versatility of this compound in producing high-purity peptides with minimal side reactions.
In addition to its synthetic utility, (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}-3-methylbutanoic acid has been investigated for its potential biological activities. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways, making it a candidate for the development of anti-inflammatory drugs. Furthermore, its unique structural properties allow for the design of peptide-based therapeutics with enhanced stability and bioavailability.
Recent publications have also explored the use of this compound in the development of prodrugs and drug conjugates. By leveraging the Fmoc group's ability to be selectively removed under mild conditions, researchers have designed prodrugs that can be activated in specific physiological environments, such as tumor tissues. This targeted approach minimizes off-target effects and improves the therapeutic index of the resulting drugs.
Despite these promising developments, challenges remain in optimizing the synthesis and scalability of this compound. Current research efforts are focused on improving yield and purity while reducing production costs. Additionally, further in vitro and in vivo studies are needed to fully elucidate its pharmacological potential and safety profile.
In conclusion, (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}-3-methylbutanoic acid represents a valuable tool in peptide chemistry and drug discovery. Its unique properties and versatile applications make it a subject of ongoing research, with the potential to contribute significantly to the development of next-generation therapeutics. Future studies will likely explore its use in combination with other advanced technologies, such as nanotechnology and computational modeling, to further expand its utility in the pharmaceutical industry.
2648912-90-5 ((2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}-3-methylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)